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Compound of Interest

Compound Name: 3-Bromo-2-butanone

Cat. No.: B1330396

For researchers, scientists, and professionals in drug development, the proper disposal of
chemical waste is a critical component of laboratory safety and environmental responsibility. 3-
Bromo-2-butanone, a flammable and corrosive halogenated ketone, requires specific handling
and disposal procedures to mitigate risks. This guide provides essential, step-by-step
information for its safe disposal in accordance with established safety protocols.

Hazard Profile and Safety Information

3-Bromo-2-butanone is classified as a hazardous substance, and a thorough understanding of
its properties is essential before handling. Personal protective equipment (PPE), including
chemical-resistant gloves, safety goggles, a face shield, and a lab coat, should be worn at all
times.[1][2] All handling of this chemical, including preparation for disposal, should be
conducted in a well-ventilated fume hood.[1][3]

Table 1: Hazard and Safety Data for 3-Bromo-2-butanone
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Property

Data

Source

GHS Hazard Class

Flammable Liguid (Category
3), Acute Toxicity (Category 4,
Oral & Dermal), Skin Corrosion
(Sub-category 1B), Eye
Damage (Category 1)

[1]021[4]

Hazard Statements

H226: Flammable liquid and
vapor. H302: Harmful if
swallowed. H312: Harmful in
contact with skin. H314:

Causes severe skin burns and

[1](21[4]

eye damage.
Signal Word Danger [1][2]114]
Flash Point 51 °C (123.8 °F) [2]

Incompatible Materials

Strong oxidizing agents, strong

bases, strong reducing agents.

[5]

Disposal Protocol: A Step-by-Step Guide

The disposal of 3-Bromo-2-butanone must comply with local, state, and federal regulations.

The standard procedure involves treating it as a halogenated organic hazardous waste.

Step 1: Waste Identification and Segregation

« |dentify as Halogenated Waste: 3-Bromo-2-butanone contains bromine, classifying it as a

halogenated organic compound.[6]

o Segregate Waste Streams: It is crucial to collect halogenated organic waste separately from

non-halogenated waste.[6][7][8] Co-mingling can interfere with disposal processes and

increase costs.[8] Do not mix with aqueous, acidic, or basic waste streams.[6][9]

Step 2: Container Selection and Labeling
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e Use an Appropriate Container: Collect waste 3-Bromo-2-butanone in a designated, leak-
proof, and chemically compatible container. High-density polyethylene or glass containers
are typically suitable.[7] The container must have a secure screw cap.

o Label the Container: Clearly label the waste container with the words "Hazardous Waste."[8]
The label must also include the full chemical name ("3-Bromo-2-butanone”) and a clear
indication of its hazards (e.g., "Flammable," "Corrosive," "Toxic").

Step 3: Accumulation and Storage

o Keep Containers Closed: Waste containers must be kept tightly closed except when adding
waste.[3][7]

o Store Safely: Store the sealed waste container in a designated satellite accumulation area
within the laboratory. This area should be a secondary containment bin or tray to prevent the
spread of potential spills. Store in a cool, well-ventilated place away from heat, sparks, and
open flames.[1][5][10]

Step 4: Arrange for Professional Disposal

o Contact Environmental Health & Safety (EHS): Do not attempt to dispose of 3-Bromo-2-
butanone down the drain or in regular trash.[7] Contact your institution's Environmental
Health & Safety (EHS) department or a licensed hazardous waste disposal contractor.

e Schedule a Pickup: Follow your institution's procedures to schedule a pickup of the
hazardous waste. Ensure all paperwork is completed accurately.

« Final Disposal Method: The waste will be transported to an approved treatment and disposal
facility.[1][3][5][10] The typical method for halogenated organic solvents is high-temperature
incineration at a specialized facility.[6][11]

Experimental Workflow for Disposal

The logical flow for the proper disposal of 3-Bromo-2-butanone is outlined in the diagram
below. This workflow ensures safety and regulatory compliance from the point of generation to
final disposal.
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Laboratory Procedures

1. Identify Waste:
3-Bromo-2-butanone is a
halogenated organic waste

2. Segregate Waste:
Keep separate from non-halogenated,
agueous, and solid waste

3. Package Waste:
Use a designated, sealed, and

chemically compatible container

4. Label Container:
'Hazardous Waste'
'3-Bromo-2-butanone'
Hazard Pictograms

5. Store Safely:
Closed container in secondary
containment in a designated area

nitiate Disposal Request

Disposal Cpordination

6. Contact EHS or
Licensed Waste Contractor

7. Arrange for Waste Pickup

Final Disposition

8. Transport to Approved

Hazardous Waste Facility

9. Dispose via
High-Temperature Incineration

Click to download full resolution via product page

Caption: Disposal workflow for 3-Bromo-2-butanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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